2-amino-N-benzyl-4-phenylthiophene-3-carboxamide
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Overview
Description
2-Amino-N-benzyl-4-phenylthiophene-3-carboxamide is a biochemical compound used for proteomics research . It has a molecular weight of 308.40 and a molecular formula of C18H16N2OS .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: C1=CC=C (C=C1)CNC (=O)C2=C (SC=C2C3=CC=CC=C3)N . This notation provides a way to represent the structure using ASCII strings.Physical And Chemical Properties Analysis
The compound has a molecular weight of 308.40 and a molecular formula of C18H16N2OS . Other physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the available sources.Scientific Research Applications
1. Occupational Health and Safety
Studies have explored the occupational hazards of exposure to various chemicals, including the development of dermatitis and systemic contact dermatitis following exposure to compounds with structural similarities or functionalities like 2-amino-N-benzyl-4-phenylthiophene-3-carboxamide. Such research underscores the importance of understanding the occupational health implications of handling chemicals (Sommer, Wilkinson, & Quinlan, 1999).
2. Environmental Health and Biomonitoring
Research on the environmental health impacts of various compounds, including the presence and effects of benzophenone-type UV filters in human samples, highlights the significance of monitoring and assessing the exposure to synthetic chemicals. Studies like these suggest potential environmental or health monitoring applications for related compounds, focusing on their detection, impact assessment, and management (Gao, Liu, Ma, Zhu, Jiang, Li, & Kannan, 2015).
3. Drug Development and Pharmacology
There's ongoing research in the pharmacological properties and therapeutic potential of various compounds, including their use as immunomodulators or in treating specific conditions like multiple sclerosis. This area of research emphasizes the development and testing of new drugs, with studies evaluating the efficacy, safety, and metabolic pathways of potential therapeutic agents (Karussis, Meiner, Lehmann, Gomori, Schwarz, Linde, & Abramsky, 1996).
Safety and Hazards
properties
IUPAC Name |
2-amino-N-benzyl-4-phenylthiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2OS/c19-17-16(15(12-22-17)14-9-5-2-6-10-14)18(21)20-11-13-7-3-1-4-8-13/h1-10,12H,11,19H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBWJVQLXYDKYGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=C(SC=C2C3=CC=CC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.